1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride

• IUPAC Name: 1-ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride
• InChI: InChI=1S/C14H28N2.ClH/c1-3-13-7-5-6-10-16(13)14-8-11-15(4-2)12-9-14;/h13-14H,3-12H2,1-2H3;1H
• InChI Key: HEBCZDCNYKBTMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C2CCN(CC2)CC.Cl
• Molecular Formula: C14H29ClN2
• Molecular Weight: 260.84 g/mol

Description

1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride is a compound belonging to the piperidine class of chemicals Piperidines are six-membered heterocyclic compounds containing one nitrogen atom

Preparation Methods

The synthesis of 1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride involves several steps. One common method includes the hydrogenation of pyridine derivatives using cobalt, ruthenium, or nickel-based nanocatalysts . The reaction conditions typically involve high pressure and temperature to facilitate the hydrogenation process. Industrial production methods may vary, but they generally follow similar principles, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas in the presence of a metal catalyst.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: It is investigated for its potential therapeutic effects, including its use as an analgesic or anti-inflammatory agent.

Industry: It is used in the production of various chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific context and application. For example, in medicinal applications, it may interact with receptors in the nervous system to produce analgesic effects .

Comparison with Similar Compounds

1-Ethyl-4-(2-ethylpiperidin-1-yl)piperidine;hydrochloride can be compared with other piperidine derivatives, such as:

2-(1-Ethylpiperidin-4-yl)ethanamine: This compound has a similar structure but different functional groups, leading to different chemical and biological properties.

Piperine: A naturally occurring piperidine derivative found in plants of the Piperaceae family, known for its antioxidant properties.

The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties.